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For Researchers, Scientists, and Drug Development Professionals

The oral delivery of many promising therapeutic agents, particularly macromolecules, is often

hindered by poor permeability across the intestinal epithelium. Permeability enhancers (PEs)

offer a promising strategy to transiently and reversibly open the tight junctions between

epithelial cells, thereby facilitating the paracellular transport of drugs. This guide provides an

objective comparison of AT-1002 TFA, a zonulin agonist, with other well-established PEs,

supported by experimental data and detailed methodologies.

Introduction to AT-1002 TFA
AT-1002 TFA is a 6-mer synthetic peptide that acts as a tight junction regulator and absorption

enhancer.[1][2][3] It is a zonulin agonist, meaning it mimics the action of zonulin, a

physiological modulator of tight junctions.[4] By activating the zonulin signaling pathway, AT-

1002 initiates a cascade of events that leads to the disassembly of tight junction proteins and a

subsequent increase in paracellular permeability.[5][6]
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This section compares AT-1002 TFA with other classes of permeability enhancers, including

medium-chain fatty acids (e.g., sodium caprate), chelating agents (e.g., EDTA), bile salts, and

mucoadhesive polymers (e.g., chitosan). The comparison focuses on their mechanisms of

action, efficacy in reducing transepithelial electrical resistance (TEER), and impact on the

permeability of marker molecules.

Mechanisms of Action
Permeability enhancers employ diverse mechanisms to modulate tight junction integrity. A

summary of these mechanisms is presented in the table below.
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Permeability Enhancer Mechanism of Action

AT-1002 TFA

Acts as a zonulin agonist, activating a signaling

cascade that leads to the disassembly of tight

junction proteins (ZO-1) and rearrangement of

the actin cytoskeleton.[5][6]

Sodium Caprate (C10)

Perturbs the cell membrane and can extract

membrane proteins or lipids. It increases

intracellular calcium levels, leading to the

contraction of actin microfilaments and

subsequent opening of the paracellular pathway.

[7][8][9]

EDTA

Chelates extracellular calcium ions (Ca2+),

which are essential for maintaining the integrity

of tight junctions. This depletion of Ca2+ leads

to the disruption of cell-cell adhesion and

opening of the paracellular space.[8][10][11]

Bile Salts

Act as surfactants, fluidizing cell membranes

and extracting membrane components. They

can also chelate calcium and induce the

formation of reverse micelles within the

membrane, creating aqueous channels.[12]

Chitosan

A cationic polymer that interacts with the

negatively charged cell membrane, leading to

the reorganization of tight junction proteins and

the actin cytoskeleton.[13][14][15][16]

Performance Data
The following table summarizes the quantitative effects of various permeability enhancers on

Caco-2 cell monolayers, a widely used in vitro model of the intestinal epithelium.
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Permeabilit
y Enhancer

Concentrati
on

Effect on
TEER

Permeabilit
y Increase
(Marker
Molecule)

Cell
Viability

Reference

AT-1002 TFA 5 mg/mL
Reversible

reduction

40-fold

increase

(Lucifer

yellow)

No effect up

to 3h;

reduced

viability at

≥2.5 mg/mL

after 24h

[17]

Sodium

Caprate

(C10)

10 mM
Reversible

reduction

~10-fold

increase (¹²⁵I-

Arg⁸-

vasopressin)

Non-toxic at ≤

13 mM
[18]

Sodium

Caprate

(C10)

8.5 mM
Reversible

reduction

Increased

permeability

of FITC-

dextran 4000

Less potent

in inducing

cytotoxicity

compared to

higher

concentration

s

[19]

EDTA Not specified Decrease

14-fold

increase

(PEG4000)

Can cause

membrane

damage

[10][20]

Bile Salts

(NaTC)
Not specified Decrease

Significant

increase

(mannitol,

PEGs)

Less toxic

than

unconjugated

bile salts

[21]

Chitosan 0.1-0.5% w/v

Reversible,

dose-

dependent

decrease

Increased

permeability

(mannitol)

No effect on

viability at

0.5% for 60

min

[15]
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Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to allow

for replication and further investigation.

Transepithelial Electrical Resistance (TEER)
Measurement
Objective: To measure the integrity of the epithelial cell monolayer by quantifying its electrical

resistance.

Materials:

Epithelial cells (e.g., Caco-2) cultured on permeable supports (e.g., Transwell® inserts)

EVOM (Epithelial Volt-Ohm Meter) with "chopstick" electrodes (e.g., STX2)

Sterile buffer solution (e.g., PBS with Ca²⁺ and Mg²⁺)

70% Ethanol for electrode sterilization

Procedure:

Sterilize the electrode probe by immersing it in 70% ethanol for no more than 5 minutes, then

allow it to air dry completely.[22]

Wash the probe with sterile buffer solution to remove any residual ethanol.[22]

Equilibrate the cell culture plate to room temperature before measurement, as TEER is

temperature-sensitive.[22]

Place the shorter electrode in the apical (upper) chamber and the longer electrode in the

basolateral (lower) chamber of the permeable support. Ensure the electrodes do not touch

the cell monolayer.[23]

Record the resistance reading in ohms (Ω).

Measure the resistance of a blank insert (without cells) containing only culture medium.
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Calculate the net resistance by subtracting the resistance of the blank insert from the

resistance of the cell monolayer.

Calculate the TEER value (in Ω·cm²) by multiplying the net resistance by the surface area of

the permeable support.[24]

Lucifer Yellow Permeability Assay
Objective: To assess the integrity of the paracellular pathway by measuring the flux of the

fluorescent marker Lucifer yellow across the cell monolayer.

Materials:

Caco-2 cells cultured on permeable supports

Transport buffer (e.g., HBSS with 10 mM HEPES, pH 7.4)

Lucifer yellow solution (e.g., 100 µM in transport buffer)

96-well black plates for fluorescence reading

Fluorescence plate reader (Excitation: ~485 nm, Emission: ~530 nm)

Procedure:

Wash the cell monolayers with pre-warmed transport buffer.

Add the Lucifer yellow solution to the apical chamber and fresh transport buffer to the

basolateral chamber.[25][26]

Incubate the plate at 37°C for a defined period (e.g., 1-2 hours) on an orbital shaker.[25]

After incubation, collect samples from the basolateral chamber.

Measure the fluorescence of the basolateral samples using a fluorescence plate reader.

Prepare a standard curve with known concentrations of Lucifer yellow to quantify the amount

that has permeated across the monolayer.
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Calculate the apparent permeability coefficient (Papp) using the following formula: Papp

(cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the

membrane, and C₀ is the initial concentration in the apical chamber.

MTT Cell Viability Assay
Objective: To assess the cytotoxicity of the permeability enhancers by measuring the metabolic

activity of the cells.

Materials:

Caco-2 cells seeded in a 96-well plate

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader capable of measuring absorbance at ~570 nm

Procedure:

Culture cells in a 96-well plate and expose them to various concentrations of the permeability

enhancer for a specified duration.

After the incubation period, add MTT solution to each well and incubate for 2-4 hours at

37°C.[27] During this time, viable cells will reduce the yellow MTT to purple formazan

crystals.

Add the solubilization solution to each well to dissolve the formazan crystals.

Read the absorbance of each well using a microplate reader.

Cell viability is expressed as a percentage of the absorbance of untreated control cells.
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The following diagram illustrates the proposed signaling pathway initiated by AT-1002, leading

to the opening of tight junctions.

AT-1002 (Zonulin Agonist) Zonulin ReceptorBinds PLCActivates PKCActivates

Actin Cytoskeleton
Rearrangement

ZO-1 Disassembly

Tight Junction Opening

Click to download full resolution via product page

Caption: AT-1002 signaling pathway leading to tight junction modulation.

Experimental Workflow for Permeability Enhancer
Evaluation
This diagram outlines a typical experimental workflow for assessing the efficacy and safety of a

potential permeability enhancer.
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In Vitro Evaluation

Culture Caco-2 cells on
permeable supports
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(e.g., Lucifer Yellow)

Cell Viability Assay
(e.g., MTT)

Data Analysis and Comparison
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Caption: Workflow for evaluating permeability enhancers in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro Permeability Enhancement in Intestinal Epithelial Cells (Caco-2) Monolayer of
Water Soluble Quaternary Ammonium Chitosan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body-img#a-comparative-guide-to-intestinal-permeability-enhancers-at-1002-tfa-and-alternatives
https://www.benchchem.com/product/b10814246?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902307/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Measurement of Trans-Epithelial Electrical Resistance (TEER) with EndOhm Cup and
EVOM2Version 2.0 [protocols.io]

3. Paracellular permeation-enhancing effect of AT1002 C-terminal amidation in nasal delivery
- PMC [pmc.ncbi.nlm.nih.gov]

4. DSpace [archive.hshsl.umaryland.edu]

5. Mechanism of action of ZOT-derived peptide AT-1002, a tight junction regulator and
absorption enhancer - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Absorption-enhancing mechanism of sodium caprate and decanoylcarnitine in Caco-2
cells - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Absorption-enhancing mechanism of EDTA, caprate, and decanoylcarnitine in Caco-2
cells - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Intestinal Permeation Enhancers for Oral Delivery of Macromolecules: A Comparison
between Salcaprozate Sodium (SNAC) and Sodium Caprate (C10) - PMC
[pmc.ncbi.nlm.nih.gov]

10. Comparison of absorption-enhancing effect between sodium caprate and disodium
ethylenediaminetetraacetate in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Absorption-Enhancing Effects of Bile Salts - PMC [pmc.ncbi.nlm.nih.gov]

13. Permeation enhancer effect of chitosan and chitosan derivatives: comparison of
formulations as soluble polymers and nanoparticulate systems on insulin absorption in Caco-
2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Mechanism and Application of Chitosan and Its Derivatives in Promoting Permeation in
Transdermal Drug Delivery Systems: A Review - PMC [pmc.ncbi.nlm.nih.gov]

15. Effect of chitosan on epithelial permeability and structure - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. tandfonline.com [tandfonline.com]

19. researchgate.net [researchgate.net]

20. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.protocols.io/view/measurement-of-trans-epithelial-electrical-resista-6qpvr9jdbvmk/v1
https://www.protocols.io/view/measurement-of-trans-epithelial-electrical-resista-6qpvr9jdbvmk/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4383222/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4383222/
https://archive.hshsl.umaryland.edu/bitstreams/33ed1cee-ebec-4054-83c1-cf49f5e3cb0b/download
https://pubmed.ncbi.nlm.nih.gov/18832018/
https://pubmed.ncbi.nlm.nih.gov/18832018/
https://www.researchgate.net/publication/23296590_Mechanism_of_action_of_ZOT-derived_peptide_AT-1002_a_tight_junction_regulator_and_absorption_enhancer
https://pubmed.ncbi.nlm.nih.gov/7853188/
https://pubmed.ncbi.nlm.nih.gov/7853188/
https://pubmed.ncbi.nlm.nih.gov/8773957/
https://pubmed.ncbi.nlm.nih.gov/8773957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410172/
https://pubmed.ncbi.nlm.nih.gov/7920449/
https://pubmed.ncbi.nlm.nih.gov/7920449/
https://www.researchgate.net/publication/5856575_EDTA-induced_Membrane_Fluidization_and_Destabilization_Biophysical_Studies_on_Artificial_Lipid_Membranes
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332414/
https://pubmed.ncbi.nlm.nih.gov/18492606/
https://pubmed.ncbi.nlm.nih.gov/18492606/
https://pubmed.ncbi.nlm.nih.gov/18492606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033127/
https://pubmed.ncbi.nlm.nih.gov/10332071/
https://pubmed.ncbi.nlm.nih.gov/10332071/
https://www.researchgate.net/publication/5356990_Permeation_enhancer_effect_of_chitosan_and_chitosan_derivatives_Comparison_of_formulations_as_soluble_polymers_and_nanoparticulate_systems_on_insulin_absorption_in_Caco-2_cells
https://www.researchgate.net/figure/Reversible-nature-of-the-activity-of-AT-1002-A-Caco-2-cells-grown-on-filter-supports_fig6_23296590
https://www.tandfonline.com/doi/abs/10.3109/10611869808995876
https://www.researchgate.net/publication/341185808_A_head-to-head_Caco-2_assay_comparison_of_the_mechanisms_of_action_of_the_intestinal_permeation_enhancers_SNAC_and_sodium_caprate_C10
https://www.researchgate.net/publication/7763627_Mechanism_of_permeability-enhancing_effect_of_EDTA_and_boric_acid_on_the_corneal_penetration_of_4-1-hydroxy-1-methylethyl-2-propyl-1-4-2-tetrazole-5-ylphenylphen_yl_methylimidazole-5-carboxylic_acid_m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. A comparison of the permeation enhancement potential of simple bile salt and mixed bile
salt:fatty acid micellar systems using the CaCo-2 cell culture model - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. medicine.umich.edu [medicine.umich.edu]

23. corning.com [corning.com]

24. cellqart.com [cellqart.com]

25. scientificlabs.co.uk [scientificlabs.co.uk]

26. sigmaaldrich.com [sigmaaldrich.com]

27. MTT assay protocol | Abcam [abcam.com]

To cite this document: BenchChem. [A Comparative Guide to Intestinal Permeability
Enhancers: AT-1002 TFA and Alternatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814246/docs#a-comparative-guide-to-intestinal-
permeability-enhancers-at-1002-tfa-and-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11036226/
https://pubmed.ncbi.nlm.nih.gov/11036226/
https://pubmed.ncbi.nlm.nih.gov/11036226/
https://medicine.umich.edu/sites/default/files/content/downloads/Measuring_Transepithelial_Electrical_Resistance.pdf
https://www.corning.com/catalog/cls/documents/protocols/t_HTS_Transwell_96_Protocols_Drug_Transport_CLS-AN-058.pdf
https://cellqart.com/applications/transepithelial-transendothelial-electrical-resistance-teer
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=White_Paper_3_351131_C.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/305/116/mtox1000p24bul.pdf
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/product/b10814246/docs#a-comparative-guide-to-intestinal-permeability-enhancers-at-1002-tfa-and-alternatives
https://www.benchchem.com/product/b10814246/docs#a-comparative-guide-to-intestinal-permeability-enhancers-at-1002-tfa-and-alternatives
https://www.benchchem.com/product/b10814246/docs#a-comparative-guide-to-intestinal-permeability-enhancers-at-1002-tfa-and-alternatives
https://www.benchchem.com/product/b10814246/docs#a-comparative-guide-to-intestinal-permeability-enhancers-at-1002-tfa-and-alternatives
https://www.benchchem.com/product/b10814246?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

